Cas no 476627-49-3 (2,5-dichloro-N-(2,3-dichlorophenyl)thiophene-3-carboxamide)

• Product Name: 2,5-dichloro-N-(2,3-dichlorophenyl)thiophene-3-carboxamide
• CAS No: 476627-49-3
• MF: C₁₁H₅Cl₄NOS
• MW: 341.040497541428
• CID: 6444303
• Update Time: 2025-11-06

2,5-dichloro-N-(2,3-dichlorophenyl)thiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dichloro-N-(2,3-dichlorophenyl)thiophene-3-carboxamide
• 3-Thiophenecarboxamide, 2,5-dichloro-N-(2,3-dichlorophenyl)-

• Inchi： 1S/C11H5Cl4NOS/c12-6-2-1-3-7(9(6)14)16-11(17)5-4-8(13)18-10(5)15/h1-4H,(H,16,17)
• InChI Key： LZTXXRDSWLOOGW-UHFFFAOYSA-N
• SMILES： C1(Cl)SC(Cl)=CC=1C(NC1=CC=CC(Cl)=C1Cl)=O

Experimental Properties

• Density: 1.658±0.06 g/cm3(Predicted)
• Boiling Point: 367.6±42.0 °C(Predicted)
• pka: 10.26±0.70(Predicted)

Additional information on 2,5-dichloro-N-(2,3-dichlorophenyl)thiophene-3-carboxamide

Comprehensive Overview of 2,5-Dichloro-N-(2,3-dichlorophenyl)thiophene-3-carboxamide (CAS No. 476627-49-3)

2,5-Dichloro-N-(2,3-dichlorophenyl)thiophene-3-carboxamide (CAS No. 476627-49-3) is a specialized organic compound that has garnered significant attention in the fields of agrochemicals, pharmaceutical intermediates, and material science. This compound, characterized by its unique thiophene-carboxamide structure, is often explored for its potential applications in crop protection and polymer additives. Researchers and industry professionals frequently search for its synthesis methods, physicochemical properties, and commercial availability, making it a subject of ongoing scientific and industrial interest.

The molecular structure of 2,5-dichloro-N-(2,3-dichlorophenyl)thiophene-3-carboxamide features a thiophene ring substituted with chlorine atoms at the 2 and 5 positions, coupled with a carboxamide group linked to a 2,3-dichlorophenyl moiety. This arrangement contributes to its thermal stability and lipophilicity, properties that are critical for its performance in various applications. Recent studies have highlighted its role in pesticide formulations, where it acts as an effective insect growth regulator. Additionally, its potential as a building block for advanced materials has sparked curiosity in the nanotechnology community.

In the context of sustainable agriculture, 2,5-dichloro-N-(2,3-dichlorophenyl)thiophene-3-carboxamide is often discussed alongside eco-friendly pest control solutions. With growing global concerns about food security and environmental impact, this compound is being evaluated for its biodegradability and low toxicity profile. Industry forums and academic publications frequently address questions such as "How does this compound compare to traditional pesticides?" and "What are its degradation pathways in soil?" These inquiries reflect the compound's relevance to modern green chemistry initiatives.

From a commercial perspective, CAS No. 476627-49-3 is listed in catalogs of several chemical suppliers, with pricing and purity levels tailored to research and development needs. Its handling and storage requirements are standard for halogenated organic compounds, emphasizing the importance of proper ventilation and moisture control. Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are commonly employed to verify its identity and purity, ensuring compliance with industry standards.

Looking ahead, the versatility of 2,5-dichloro-N-(2,3-dichlorophenyl)thiophene-3-carboxamide positions it as a candidate for emerging technologies. For instance, its electronic properties are being investigated for use in organic semiconductors, aligning with the demand for flexible electronics. Furthermore, its structure-activity relationships are a focal point for medicinal chemistry researchers exploring novel bioactive molecules. As innovation continues, this compound is likely to remain a topic of discussion in both academic journals and industrial reports.

In summary, 2,5-dichloro-N-(2,3-dichlorophenyl)thiophene-3-carboxamide (CAS No. 476627-49-3) exemplifies the intersection of chemical innovation and practical applications. Its multifaceted utility—from agriculture to advanced materials—underscores its importance in contemporary science. For those seeking detailed technical data or supplier information, reputable sources such as chemical databases and peer-reviewed literature provide comprehensive insights into this intriguing compound.